![molecular formula C18H19ClN2O3S B2843183 N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide CAS No. 899756-81-1](/img/structure/B2843183.png)
N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide, also known as DTZ323, is a small molecule inhibitor that has gained attention for its potential therapeutic applications in various diseases.
Scientific Research Applications
Structural Analysis and Synthesis
Intramolecular Interactions and Conformation
Research has demonstrated that molecules similar to N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide exhibit complex intramolecular interactions, including hydrogen bonding, which stabilizes their structures. The heterocyclic thiazine rings in these structures typically adopt half-chair conformations, highlighting the importance of conformational analysis in understanding their chemical behavior and potential applications (Siddiqui et al., 2008).
Synthetic Approaches
Efficient synthesis of benzoxazoles, a class of compounds closely related to the chemical structure of interest, has been achieved through Cu-catalysed intramolecular coupling cyclization reactions. This methodology demonstrates the potential for creating a wide range of substituted benzoxazoles from N-(2-iodo-/bromo-phenyl)benzamides and even less reactive N-(2-chlorophenyl)benzamides, which could be adapted for synthesizing N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide derivatives (Wu et al., 2014).
Biological Activities
Anticancer Potential
Some derivatives closely related to N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide have been synthesized and evaluated for their anticancer activities. These compounds showed promising results against several cancer cell lines, suggesting potential pathways for exploring the anticancer applications of N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide (Ravinaik et al., 2021).
Antimicrobial Activities
The synthesis and characterization of compounds with a similar structural backbone have revealed promising antimicrobial activities against both planktonic and biofilm-embedded microbial cells. These findings underscore the potential of N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide derivatives as antimicrobial agents, with specific effectiveness in targeting biofilm-associated infections (Limban et al., 2020).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3S/c19-17-6-2-1-5-15(17)13-20-18(22)14-7-9-16(10-8-14)21-11-3-4-12-25(21,23)24/h1-2,5-10H,3-4,11-13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUGOQHOXODKMPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.